Cas no 1805607-75-3 (2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride
• CAS No: 1805607-75-3
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4891836
• Update Time: 2025-10-20

2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-2-13-6(8(10)11)4(5(3)12)7(9)14/h2,8H,1H3
• InChI Key： YGPSLSGIDHDZRY-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C(F)F)C=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride (CAS No. 1805607-75-3)

2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride (CAS No. 1805607-75-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for drug discovery and material science.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly focusing on 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride due to its potential in designing kinase inhibitors and antiviral agents. Recent studies highlight its role in the development of next-generation therapeutics, particularly in oncology and infectious diseases.

From a synthetic perspective, CAS No. 1805607-75-3 offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, owing to the reactive iodo group. This property aligns with the current trend of green chemistry, where efficient and selective transformations are prioritized. The compound’s carbonyl chloride moiety further enables facile amidation and esterification, expanding its utility in peptide mimetics and polymer chemistry.

In the context of agrochemical innovation, 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride is explored for its potential in crop protection. The difluoromethyl group is known to enhance the lipophilicity and membrane permeability of agrochemicals, addressing challenges like pesticide resistance. This aligns with the global demand for sustainable farming solutions, a topic frequently searched in AI-driven agricultural research platforms.

Analytical characterization of CAS No. 1805607-75-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the compound’s purity and structural integrity, which are paramount for high-throughput screening in drug development. The rise of computational chemistry tools has also facilitated the prediction of its reactivity and interactions, a hot topic in AI-assisted molecular design.

Regulatory and safety aspects of 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride are governed by standard laboratory protocols, emphasizing proper handling and storage. While not classified as hazardous under typical conditions, its use requires adherence to Good Laboratory Practices (GLP), a frequently searched term among industrial chemists and academic researchers.

The commercial availability of CAS No. 1805607-75-3 through specialized chemical suppliers has expanded its accessibility for research institutions and pharmaceutical companies. Its pricing and scalability are often discussed in market reports on fine chemicals, reflecting its niche but growing demand. Keywords like “bulk purchase” and “custom synthesis” are commonly associated with this compound in search engine queries.

Future prospects for 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride include its integration into combinatorial chemistry libraries and fragment-based drug discovery. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored heterocyclic scaffolds like this compound is expected to rise. This trend is mirrored in scientific literature and patent filings, underscoring its long-term relevance.

In summary, 2-(Difluoromethyl)-4-iodo-5-methylpyridine-3-carbonyl chloride (CAS No. 1805607-75-3) represents a critical tool in modern chemical research. Its multifaceted applications, from drug development to material science, position it at the forefront of innovation. By addressing current challenges like synthetic efficiency and therapeutic targeting, this compound continues to capture the attention of researchers worldwide.